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Compound of Interest

Compound Name: Isopropyl nicotinate

Cat. No.: B1595505

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropyl nicotinate, the isopropyl ester of nicotinic acid, is a compound with significant
vasodilatory properties that has garnered interest in pharmaceutical and cosmetic formulations.
This technical guide provides a comprehensive review of the current literature on isopropyl
nicotinate, covering its chemical and physical properties, synthesis, and biological activities.
Detailed experimental protocols for its synthesis and key biological assays are presented.
Furthermore, this document illustrates the primary signaling pathway and synthetic workflow
using Graphviz diagrams to facilitate a deeper understanding for researchers and professionals
in drug development.

Chemical and Physical Properties

Isopropyl nicotinate (CAS 553-60-6) is a derivative of nicotinic acid (vitamin B3).[1] It is also
known by synonyms such as nicotinic acid isopropyl ester and 3-pyridinecarboxylic acid 1-
methylethyl ester.[1][2] Its core chemical and physical properties are summarized in the table
below.
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Property Value Source
Molecular Formula CoH11NO:2 [1103114]
Molecular Weight 165.19 g/mol [1103114]
Boiling Point 224-226 °C at 760 mmHg [5]

131 °C at 27 Torr [1]

Specific Gravity 1.061 - 1.067 @ 25.00 °C [5]
Refractive Index 1.498 - 1.504 @ 20.00 °C [5]
Flash Point 101.11 °C (214.00 °F) [5]

logP (o/w) 1.653 (estimated) [5]
Water Solubility igir;tllyez(t).l)uble (3084 moll- @ [5]

Soluble in alcohol.[5] Soluble
in methanol (122.19 g/L),

Solubility ethanol (79.94 g/L), and n-

propanol (80.98 g/L) at 20°C.

[4]
Appearance Light, colorless, oily liquid. [6]
Odor Profile Fruity, Floral, Herbal.[4]

Synthesis of Isopropyl Nicotinate

The primary method for synthesizing isopropyl nicotinate is through the esterification of
nicotinic acid with isopropanol.[1] This reaction is typically catalyzed by a strong acid.

Experimental Protocol: Acid-Catalyzed Esterification

Materials:
¢ Nicotinic Acid

 |Isopropanol (in excess)
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e Strong acid catalyst (e.g., Sulfuric acid or Hydrochloric acid)
e Reflux apparatus
« Distillation or crystallization equipment for purification

Procedure:

A mixture of nicotinic acid and an excess of isopropanol is prepared in a round-bottom flask.

[1]
A catalytic amount of a strong acid, such as sulfuric acid, is carefully added to the mixture.[1]

e The reaction mixture is heated under reflux to drive the esterification reaction towards
completion.[1]

» Upon completion of the reaction, the excess isopropanol is removed, typically by distillation.

e The crude isopropyl nicotinate is then purified. This can be achieved through distillation or
crystallization to obtain the final product with high purity.[1]
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Synthesis workflow for Isopropyl Nicotinate via esterification.

Biological Activity and Mechanism of Action

The primary biological effect of isopropyl nicotinate is its vasodilatory action, which leads to a
temporary increase in cutaneous blood flow.[1] This property makes it a compound of interest
for applications aimed at improving microcirculation and for use as a skin conditioning agent.[1]

[7]
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Mechanism of Vasodilation

When applied topically, isopropyl nicotinate penetrates the skin and is believed to induce
vasodilation primarily through the release of prostaglandins.[1] Prostaglandins are local
signaling molecules that cause the relaxation of vascular smooth muscle, resulting in increased
blood flow to the area of application.[1] This mechanism is similar to that of other nicotinic acid
esters, such as methyl nicotinate, where the inhibition of prostaglandin synthesis has been

shown to suppress the vasodilatory response.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Isopropyl nicotinate | 553-60-6 | Benchchem [benchchem.com]

. Isopropyl Nicotinate | CAS 553-60-6 | LGC Standards [lgcstandards.com]

. Isopropyl nicotinate | CO9H11NO2 | CID 68379 - PubChem [pubchem.ncbi.nlm.nih.gov]
. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

. cosmileeurope.eu [cosmileeurope.eu]

. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

. storage.googleapis.com [storage.googleapis.com]

°
(0] ~ » (&) EEN w N =

. Prostaglandins and nicotinate-provoked increase in cutaneous blood flow - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Isopropyl Nicotinate: A Technical Review of its
Properties, Synthesis, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1595505#isopropyl-nicotinate-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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